Cas no 641-98-5 (2,2'-Bis(trifluoromethyl)-4,4'-dinitrobiphenyl)

• Product Name: 2,2'-Bis(trifluoromethyl)-4,4'-dinitrobiphenyl
• CAS No: 641-98-5
• MF: C₁₄H₆F₆N₂O₄
• MW: 380.198864459991
• CID: 2791782
• PubChem ID: 11372405
• Update Time: 2025-04-21

2,2'-Bis(trifluoromethyl)-4,4'-dinitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3207733
• 641-98-5
• SY272437
• 1,1'-Biphenyl, 4,4'-dinitro-2,2'-bis(trifluoromethyl)-
• 2,2'-bis(trifluoromethyl)-4,4'-dinitro-1,1'-biphenyl
• 4,4 inverted exclamation mark -Dinitro-2,2 inverted exclamation mark -bis(trifluoromethyl)biphenyl
• AKOS005216466
• 2,2'-bis(trifluoromethyl)-4,4'-dinitro-biphenyl
• 2,2'-bis(trifluoromethyl)-4,4'-dinitrobiphenyl
• DTXSID60463930
• 2,2'-Bis(trifluoromethyl)-4,4'-dinitrobiphenyl

• Inchi： 1S/C14H6F6N2O4/c15-13(16,17)11-5-7(21(23)24)1-3-9(11)10-4-2-8(22(25)26)6-12(10)14(18,19)20/h1-6H
• InChI Key： IQMVQGPUTBIFQE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C=CC(=CC=1C(F)(F)F)[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 380.02317565Da
• Monoisotopic Mass: 380.02317565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 91.6Ų